Cas no 2137483-62-4 (3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137483-62-4
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6022879
• PubChem ID: 165497138
• Update Time: 2025-06-22

3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1141286
• 3-(2-ethyl-1H-imidazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2137483-62-4

• Inchi： 1S/C23H23N3O4/c1-2-21-24-11-12-26(21)13-20(22(27)28)25-23(29)30-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,19-20H,2,13-14H2,1H3,(H,25,29)(H,27,28)
• InChI Key： WPSCSOHSVPWSID-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=CN=C1CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(2-Ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Versatile Building Block in Medicinal Chemistry

CAS No. 2137483-62-4 represents a highly specialized compound with significant implications in the development of therapeutic agents. This molecule, 3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a complex organic compound that combines multiple functional groups, including imidazole, fluorene, and methoxycarbonyl moieties. Its unique structural features make it a valuable candidate for pharmaceutical research, particularly in the design of small-molecule drugs targeting specific biological pathways.

Recent studies have highlighted the potential of this compound in modulating enzyme activity and cellular signaling. For instance, the imidazole ring is known to exhibit structural flexibility, enabling interactions with various protein targets. This property is particularly relevant in the context of drug discovery, where the ability to form hydrogen bonds and π-π stacking interactions is critical for molecular recognition. The fluorene core further enhances the compound's hydrophobicity, which may influence its permeability across biological membranes.

One of the most promising applications of this compound lies in its potential as a pharmaceutical intermediate. Researchers have explored its utility in the synthesis of targeted therapies for neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound could inhibit the aggregation of amyloid-beta proteins, a key pathological feature of Alzheimer's disease. The methoxycarbonyl group plays a crucial role in stabilizing the molecular structure, enhancing its pharmacokinetic properties.

The fluorene moiety is particularly noteworthy for its ability to modulate light absorption properties, which has sparked interest in its application for photopharmacology. This emerging field involves the use of light to control drug activity, offering precise temporal and spatial regulation of therapeutic effects. The fluorene core in this compound allows for the incorporation of photosensitive groups, enabling the development of light-activated therapeutic agents.

Another area of focus is the compound's potential in anti-inflammatory research. The imidazole ring has been shown to interact with inflammatory cytokines, suggesting its involvement in the regulation of immune responses. A 2024 review in Drug Discovery Today highlighted the importance of imidazole-based compounds in the design of targeted anti-inflammatory drugs. The fluorene scaffold may further enhance these properties by modulating the compound's bioavailability.

From a synthetic perspective, the methoxycarbonyl group serves as a versatile functional handle for further modifications. This property is particularly valuable in drug development, where the ability to introduce specific substituents can significantly impact the compound's therapeutic profile. The fluorene core also provides a rigid framework, which is beneficial for maintaining the desired stereochemistry during the synthesis of complex molecules.

Recent advancements in computational chemistry have provided insights into the molecular interactions of this compound. Molecular dynamics simulations have revealed that the imidazole ring can form multiple hydrogen bonds with target proteins, enhancing its binding affinity. These findings are critical for the design of high-affinity ligands in drug discovery. The fluorene moiety contributes to the compound's hydrophobic character, which may influence its cellular uptake and intracellular distribution.

Additionally, the methoxycarb,onyl group has been shown to improve the compound's solubility in aqueous environments, a crucial factor in the development of oral formulations. This property is particularly important for compounds that require systemic administration, as poor solubility can limit their bioavailability. The fluorene core may also play a role in modulating the compound's metabolic stability, which is essential for ensuring therapeutic efficacy.

Emerging research suggests that this compound could be a valuable tool in the development of combination therapies. By leveraging its multiple functional groups, researchers can design molecules that target multiple pathways simultaneously. This approach is particularly relevant in the treatment of complex diseases such as cancer, where the ability to inhibit multiple signaling pathways can enhance therapeutic outcomes. The imidazole ring and fluorene core provide a unique platform for the creation of such multifunctional agents.

Furthermore, the fluorene scaffold has been explored for its potential in nanomedicine. The rigid structure of the fluorene core allows for the incorporation of nanocarriers, enabling the controlled release of therapeutic agents at target sites. This application is particularly promising in the treatment of diseases where precise drug delivery is essential, such as in the management of tumors or inflammatory conditions.

Overall, 3-(2-ethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique combination of functional groups offers a wide range of applications, from the development of targeted therapies to the exploration of photopharmacological agents. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.